methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate

• IUPAC Name: methyl N-[4-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonylphenyl]carbamate
• InChI: InChI=1S/C17H20N4O5S/c1-12-18-9-7-16(19-12)26-14-8-10-21(11-14)27(23,24)15-5-3-13(4-6-15)20-17(22)25-2/h3-7,9,14H,8,10-11H2,1-2H3,(H,20,22)
• InChI Key: LSWCDKUNEWXAJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)OC
• Molecular Formula: C17H20N4O5S
• Molecular Weight: 392.4 g/mol

Description

Methyl N-[4-({3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}sulfonyl)phenyl]carbamate is a useful research compound. Its molecular formula is C17H20N4O5S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Biological Monitoring and Metabolite Detection

Biological Monitoring of Pirimicarb Exposure : Pirimicarb, a carbamate insecticide structurally related to your compound of interest, undergoes metabolism in mammals leading to the formation of several metabolites excreted in urine. This study highlights the importance of monitoring such metabolites for assessing exposure levels in humans, especially among workers in agricultural settings (Hardt, Appl, & Angerer, 1999).

Pharmacokinetics and Drug Metabolism

Pharmacokinetics of Histone Deacetylase Inhibitors : Research into compounds like MS-275, a histone deacetylase inhibitor structurally similar to carbamates, provides insights into their pharmacologic and biological properties. This includes understanding the metabolic pathways and how these drugs interact within the human body to exert their therapeutic effects, particularly in the treatment of solid tumors and lymphomas (Gore et al., 2008).

Environmental Toxicology and Exposure

Exposure to Organophosphorus and Pyrethroid Pesticides : Studies investigating the environmental exposure of children to pesticides, including carbamate compounds, highlight the significance of assessing and managing risks associated with these substances. The findings underscore the prevalence of such exposures and the potential health implications, emphasizing the need for monitoring and regulatory measures (Babina et al., 2012).

Carbamate Toxicology

Carbamate-Induced Polyneuropathy : Research into the toxicological effects of carbamates has explored their potential to cause polyneuropathy, challenging previous assumptions about their safety. This line of inquiry is crucial for understanding the full spectrum of health risks associated with carbamate exposure and informs medical and occupational safety guidelines (Lotti & Moretto, 2006).

Safety and Hazards

The safety and hazards associated with this compound are not available.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process that is crucial for many cellular functions.

Mode of Action

Similar compounds have been found to bind to an inactive abelson tyrosine kinase domain through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions .

Biochemical Pathways

Similar compounds have been found to affect the pathways involving tyrosine kinases , which play key roles in the regulation of normal cellular processes and in pathologic processes such as oncogenesis.

Pharmacokinetics

Similar compounds have been found to be structurally characterized only in the form of its piperazin-1-ium salt (mesylate, picrate, citrate, fumarate or malonate) .

Result of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases, which can lead to a decrease in the proliferation of cancer cells .

Action Environment

Similar compounds have been found to be structurally characterized only in the form of its piperazin-1-ium salt (mesylate, picrate, citrate, fumarate or malonate) , suggesting that the compound’s stability may be influenced by the pH of its environment.